Cas no 44296-44-8 (2-methylpropanethioic S-acid)

2-methylpropanethioic S-acid structure
2-methylpropanethioic S-acid structure
Product Name:2-methylpropanethioic S-acid
CAS No:44296-44-8
MF:C4H8OS
MW:104.170720100403
MDL:MFCD31690702
CID:2669265
PubChem ID:206243
Update Time:2025-09-23

2-methylpropanethioic S-acid Chemical and Physical Properties

Names and Identifiers

    • 2-Methylpropanethioic acid
    • 2-methylpropanethioic S-acid
    • BRN 1848029
    • EN300-2007750
    • 2-Methyl-propanethioic acid
    • DTXSID50196104
    • 44296-44-8
    • methylthiopropionic acid
    • SCHEMBL873800
    • Thioisobutyric acid
    • 2-methyl thiopropionic acid
    • Ac. alpha-Tioisobutirrico
    • Ac. alpha-Tioisobutirrico [Italian]
    • Propanethioic acid, 2-methyl-
    • monoisobutyryl thiamine
    • MDL: MFCD31690702
    • Inchi: 1S/C4H8OS/c1-3(2)4(5)6/h3H,1-2H3,(H,5,6)
    • InChI Key: FFAADXOKPZHULO-UHFFFAOYSA-N
    • SMILES: SC(C(C)C)=O

Computed Properties

  • Exact Mass: 104.02958605Da
  • Monoisotopic Mass: 104.02958605Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 1
  • Complexity: 58.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 18.1Ų

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